2-[(2-Hydroxyethyl)sulfanyl]-5-nitrobenzoic acid

• IUPAC Name: 2-(2-hydroxyethylsulfanyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C9H9NO5S/c11-3-4-16-8-2-1-6(10(14)15)5-7(8)9(12)13/h1-2,5,11H,3-4H2,(H,12,13)
• InChI Key: GEBFLDYDAQLPEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C(=O)O)SCCO
• Molecular Formula: C9H9NO5S
• Molecular Weight: 243.24 g/mol

Description

“2-[(2-Hydroxyethyl)sulfanyl]-5-nitrobenzoic acid” is a chemical compound with the molecular formula C9H9NO5S and a molecular weight of 243.24. It has a CAS number of 124416-04-2.

Molecular Structure Analysis

The molecular structure of “2-[(2-Hydroxyethyl)sulfanyl]-5-nitrobenzoic acid” consists of a benzoic acid core with a nitro group at the 5-position and a 2-hydroxyethylsulfanyl group at the 2-position.

Physical And Chemical Properties Analysis

The predicted boiling point of “2-[(2-Hydroxyethyl)sulfanyl]-5-nitrobenzoic acid” is 456.9±45.0 °C and its predicted density is 1.54±0.1 g/cm3. The predicted pKa value is 2.55±0.22.

Scientific Research Applications

Chemical Interactions and Properties

• Ellman's reagent, a water-soluble aromatic disulfide, has been synthesized and shown to be useful for determining sulfhydryl groups in biological materials, indicating the relevance of similar compounds in biochemical assays (Ellman, 1959).
• Studies on 9H-thioxanthen-9-one derivatives and precursors, including 2-[(4-bromophenyl)sulfanyl]-5-nitrobenzoic acid, have assessed the role of substituent groups in determining supramolecular motifs, showcasing the importance of chemical structure in molecular interactions (Jacob et al., 2011).
• Research on the electrochemical reduction of compounds similar to 2-[(2-Hydroxyethyl)sulfanyl]-5-nitrobenzoic acid, such as 2-hydroxy-5-[(4-sulfophenyl)azo]benzoic acid, has provided insights into their electrochemical behavior and the impact of sulfo substituents on their reduction processes (Mandić et al., 2004).

Applications in Material Science

• The intercalation of nitrobenzoic acid salts into layered double hydroxide-like materials illustrates the potential of these compounds in the development of nanocomposites for concrete and cement applications, demonstrating the versatility of such chemical structures in material science (Raki et al., 2004).